Cas no 4640-41-9 (2,3-Dicyano-5,6-dichlorohydroquinone)

2,3-Dicyano-5,6-dichlorohydroquinone Properties

Names and Identifiers

• dichloro-3,6-dihydroxybenzene-1,2-dicarbonitrile
• 4,5-dichloro-3,6-dihydroxybenzene-1,2-dicarbonitrile
• 2,3-dichloro-5,6-dicyano-1,4-hydroquinone
• 2,3-dichloro-5,6-dicyanohydroquinone
• 4,5-dichloro-3,6-dihydroxyphthalonitrile
• 4,5-dichloro-3,6-dihydroxy-phthalonitrile
• AC1L6UPR
• C8H2Cl2N2O2
• c9-5-6(10)8(14)4(2-12)3(1-11)7(5)13
• CTK1D7528
• dichlorodicyanohydroquinone
• h13-14H
• NSC172566
• QNDGAROPZNKYNK-UHFFFAOYSA-
• 2,3-Dicyano-5,6-dichlorohydroquinone
• CS-0166008
• NSC 172566
• 2,3-dichloro-5,6-dicyano-hydroquinone
• NSC-172566
• 4640-41-9
• 2,3-Dicyano-5,6-dichlorohydroquinone; 1,2-Benzenedicarbonitrile, 4,5-dichloro-3,6-dihydroxy-; Phthalonitrile, 4,5-dichloro-3,6-dihydroxy- (6CI,7CI,8CI); 4,5-Dichloro-3,6-dihydroxy-1,2-benzenedicarbonitrile; 2,3-Dichloro-5,6-dicyano-1,4-benzoquinol; 2,3-Dichloro-5,6-dicyano-1,4-dihydroxybenzen
• 2,3-Dicyano-1,4-dihydroxybenzene
• 2,3-dichloro-5,6-dicyano-1,4-dihydroxybenzene
• SCHEMBL1573448
• DTXSID80305904
• InChI=1/C8H2Cl2N2O2/c9-5-6(10)8(14)4(2-12)3(1-11)7(5)13/h13-14H
• 4,5-dichloro-3,6-dihydroxyphthalonitrile? (Brexpiprazole Impurity pound(c)
• DS-005137
• +Expand

• MDL： MFCD08445593
• InChIKey： QNDGAROPZNKYNK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H2Cl2N2O2/c9-5-6(10)8(14)4(2-12)3(1-11)7(5)13/h13-14H
• SMILES： C(#N)C1=C(C(=C(C(=C1O)Cl)Cl)O)C#N

Computed Properties

• Exact Mass: 227.94946
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 227.9493327g/mol
• Heavy Atom Count: 14
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• LogP: 2.14796
• PSA: 88.04